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Compound of Interest

Compound Name: cis-ACCP

Cat. No.: B15576514

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-ACCP (cis-2-aminocyclohexylcarbamoylphosphonic acid) is an orally active and selective
inhibitor of matrix metalloproteinase-2 (MMP-2) and matrix metalloproteinase-9 (MMP-9), with
IC50 values of 4 uM and 20 uM, respectively[1]. Accurate preparation of a stable stock solution
IS the first critical step for reliable and reproducible in vitro and in vivo experiments. These
application notes provide detailed protocols for the preparation, storage, and handling of cis-
ACCP stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of cis-ACCP is provided in the table
below. This information is essential for calculating the required mass of the compound to
achieve a desired stock solution concentration.
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Property Value Reference
cis-2-
Synonyms Aminocyclohexylcarbamoylpho  [2]
sphonic acid
Molecular Formula C7H15N204P [2]
Molecular Weight 222.18 g/mol [2]
Appearance Solid
CAS Number 777075-44-2

Stock Solution Preparation

The choice of solvent is critical for dissolving cis-ACCP and maintaining its stability. Based on
available information, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a
stock solution. While the compound may have some solubility in water, specific concentrations
are not readily available, and additional steps for sterilization are required.

Recommended Solvents and Storage

Recommended Storage

Solvent Shelf Life
Temperature

DMSO -20°C 1 month[1]

-80°C 6 months[1]

Note: It is highly recommended to aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles, which can lead to degradation of the compound[1].

Protocol for Preparing a 10 mM cis-ACCP Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of cis-ACCP in DMSO.
Adjust the calculations accordingly for a different desired concentration.

Materials:
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e cis-ACCP powder
¢ Dimethyl Sulfoxide (DMSO), anhydrous
o Calibrated analytical balance
 Sterile microcentrifuge tubes or cryovials
» Pipettes and sterile pipette tips
» Vortex mixer
Procedure:
o Calculate the required mass of cis-ACCP:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 222.18 g/mol x 1000 mg/g = 2.2218 mg
e Weighing the cis-ACCP:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 2.22 mg of cis-ACCP powder into the tube. Record the
exact weight.

e Dissolving the cis-ACCP:

o Based on the actual weight of the cis-ACCP, calculate the precise volume of DMSO
required to achieve a 10 mM concentration.

= Volume (mL) = (Mass (mg) / 222.18 g/mol ) / 10 mmol/L

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
cis-ACCP powder.
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o Cap the tube tightly and vortex thoroughly until the compound is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat.

» Aliquoting and Storage:
o Once fully dissolved, dispense the stock solution into single-use, sterile cryovials.

o Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[1].

Experimental Workflow and Diagrams
Stock Solution Preparation Workflow

The following diagram illustrates the key steps in preparing the cis-ACCP stock solution.
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(3. Add Anhydrous DMSO)
(4. Vortex to Dissolve)
(5. Aliquot into Single-Use Vials)

G. Store at -20°C or -80°C)
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Caption: Workflow for preparing cis-ACCP stock solution.

Signaling Pathway Inhibition

cis-ACCP is known to inhibit the activity of MMP-2 and MMP-9, which are key enzymes
involved in the degradation of the extracellular matrix (ECM). This inhibition can impact cellular
processes such as migration and invasion.
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Caption: Inhibition of MMP-2/9 by cis-ACCP.

Safety Precautions

Standard laboratory safety practices should be followed when handling cis-ACCP and DMSO.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Handle the cis-ACCP powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.

o DMSO is readily absorbed through the skin and can carry other dissolved substances with it.
Avoid direct contact with skin and eyes.

o Consult the Material Safety Data Sheet (MSDS) for cis-ACCP for detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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